Cas no 302912-25-0 (3-Isocyanato-1,2-dimethyl-4-nitrobenzene)
302912-25-0 structure
Product Name:3-Isocyanato-1,2-dimethyl-4-nitrobenzene
CAS No:302912-25-0
MF:C9H8N2O3
MW:192.1714220047
CID:299330
PubChem ID:24873603
Update Time:2025-04-19
3-Isocyanato-1,2-dimethyl-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-isocyanato-3,4-dimethyl-1-nitro-
- 3-isocyanato-1,2-dimethyl-4-nitrobenzene
- 2,3-Dimethyl-6-nitrophenyl isocyanate
- 302912-25-0
- 2,3-Dimethyl-6-nitrophenyl isocyanate, 97%
- 2 3-DIMETHYL-6-NITROPHENYL ISOCYANATE
- SCHEMBL3842832
- Benzene, 2-isocyanato-3,4-dimethyl-1-nitro-
- J-017875
- 2-ISOCYANATO-3,4-DIMETHYL-1-NITROBENZENE
- DTXSID50391894
- 3-Isocyanato-1,2-dimethyl-4-nitrobenzene
-
- MDL: MFCD01863697
- Inchi: 1S/C9H8N2O3/c1-6-3-4-8(11(13)14)9(7(6)2)10-5-12/h3-4H,1-2H3
- InChI Key: GCYYCDNYQBZIKN-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C)=C(C)C=1N=C=O)=O
Computed Properties
- Exact Mass: 192.05300
- Monoisotopic Mass: 192.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.3
- Topological Polar Surface Area: 75.2Ų
Experimental Properties
- Color/Form: solid
- Density: 1.24
- Melting Point: 88-92 °C (lit.)
- Boiling Point: 321.6°C at 760 mmHg
- Flash Point: 148.3°C
- Refractive Index: 1.569
- PSA: 75.25000
- LogP: 2.70210
- Solubility: Not determined
3-Isocyanato-1,2-dimethyl-4-nitrobenzene Security Information
-
Symbol:
- Signal Word:Danger
- Hazard Statement: H302-H312-H315-H319-H332-H334-H335
- Warning Statement: P261-P280-P305+P351+P338-P342+P311
- Hazardous Material transportation number:UN 3335
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S22; S26; S36
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/37/38
3-Isocyanato-1,2-dimethyl-4-nitrobenzene Customs Data
- HS CODE:2929109000
- Customs Data:
China Customs Code:
2929109000Overview:
2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-Isocyanato-1,2-dimethyl-4-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B448823-50mg |
3-Isocyanato-1,2-dimethyl-4-nitrobenzene |
302912-25-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B448823-100mg |
3-Isocyanato-1,2-dimethyl-4-nitrobenzene |
302912-25-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B448823-500mg |
3-Isocyanato-1,2-dimethyl-4-nitrobenzene |
302912-25-0 | 500mg |
$ 160.00 | 2022-06-07 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D300710-5g |
3-Isocyanato-1,2-dimethyl-4-nitrobenzene |
302912-25-0 | 95% | 5g |
¥1338.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D300710-1g |
3-Isocyanato-1,2-dimethyl-4-nitrobenzene |
302912-25-0 | 95% | 1g |
¥411.90 | 2023-09-03 |
3-Isocyanato-1,2-dimethyl-4-nitrobenzene Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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